1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, sulfate (1:1)
Overview
Description
1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, sulfate (1:1) is a cationic surfactant commonly known as stearalkonium chloride. It is widely used in various industries such as personal care, textile, and paper as a conditioning agent, emulsifier, and antistatic agent. However, it also has significant scientific research applications due to its unique properties.
Mechanism of Action
The antimicrobial activity of stearalkonium chloride is attributed to its ability to disrupt the cell membrane of bacteria. It has a positive charge that interacts with the negatively charged cell membrane of bacteria, causing membrane destabilization and cell death.
Biochemical and Physiological Effects:
Stearalkonium chloride has been shown to have low toxicity and is generally considered safe for use in various applications. However, it can cause skin irritation and allergic reactions in some individuals.
Advantages and Limitations for Lab Experiments
Stearalkonium chloride is a versatile compound that can be used in various laboratory experiments. Its antimicrobial properties make it a useful tool for studying bacterial growth and inhibition. However, its cationic nature can interfere with negatively charged molecules and affect the outcome of certain experiments.
Future Directions
1. Development of stearalkonium chloride-based wound dressings for improved wound healing.
2. Investigation of stearalkonium chloride as a potential food preservative.
3. Study of stearalkonium chloride in combination with other antimicrobial agents for enhanced efficacy.
4. Exploration of stearalkonium chloride as a potential treatment for antibiotic-resistant bacterial infections.
5. Investigation of the effects of stearalkonium chloride on the gut microbiome.
In conclusion, stearalkonium chloride is a unique compound with significant scientific research applications. Its antimicrobial properties make it a potential candidate for use in various industries and laboratory experiments. Further research is needed to explore its full potential and possible limitations.
Scientific Research Applications
Stearalkonium chloride has been extensively studied for its antimicrobial properties. It has been shown to have a broad-spectrum antimicrobial activity against both gram-positive and gram-negative bacteria. This makes it a potential candidate for use in various applications such as wound healing, medical devices, and food preservation.
properties
CAS RN |
123312-54-9 |
---|---|
Molecular Formula |
C38H81NO4S |
Molecular Weight |
648.1 g/mol |
IUPAC Name |
dimethyl(dioctadecyl)azanium;hydrogen sulfate |
InChI |
InChI=1S/C38H80N.H2O4S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-5(2,3)4/h5-38H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1 |
InChI Key |
DYJCDOZDBMRUEB-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC.OS(=O)(=O)[O-] |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC.OS(=O)(=O)[O-] |
Other CAS RN |
123312-54-9 |
Pictograms |
Irritant |
Related CAS |
14357-21-2 (Parent) |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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